Cas no 2229371-08-6 (4-(3-bromo-4-chlorophenyl)methylpiperidine)

• Product Name: 4-(3-bromo-4-chlorophenyl)methylpiperidine
• CAS No: 2229371-08-6
• MF: C₁₂H₁₅BrClN
• MW: 288.611201524735
• CID: 5846791
• PubChem ID: 165646014
• Update Time: 2025-06-08

4-(3-bromo-4-chlorophenyl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromo-4-chlorophenyl)methylpiperidine
• 4-[(3-bromo-4-chlorophenyl)methyl]piperidine
• EN300-1925736
• 2229371-08-6

• Inchi： 1S/C12H15BrClN/c13-11-8-10(1-2-12(11)14)7-9-3-5-15-6-4-9/h1-2,8-9,15H,3-7H2
• InChI Key： PSQPXAYWMMPGHO-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CC1CCNCC1)Cl

Computed Properties

• Exact Mass: 287.00764g/mol
• Monoisotopic Mass: 287.00764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12Ų

Additional information on 4-(3-bromo-4-chlorophenyl)methylpiperidine

Introduction to 4-(3-bromo-4-chlorophenyl)methylpiperidine (CAS No. 2229371-08-6)

4-(3-bromo-4-chlorophenyl)methylpiperidine, a compound with the chemical identifier CAS No. 2229371-08-6, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of both 3-bromo and 4-chloro substituents on the phenyl ring, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for medicinal chemists.

The synthesis and characterization of 4-(3-bromo-4-chlorophenyl)methylpiperidine have been extensively studied due to its promising pharmacological profile. The compound's molecular structure allows for interactions with various biological targets, including enzymes and receptors, which are crucial for therapeutic intervention. Recent advancements in computational chemistry have enabled more accurate predictions of its binding affinities and pharmacokinetic properties, facilitating the design of more effective drug candidates.

In the realm of drug discovery, piperidine derivatives have shown remarkable potential in treating a wide range of diseases. The introduction of bromo and chloro substituents enhances the lipophilicity and metabolic stability of the molecule, which are critical factors for oral bioavailability. This has led to increased interest in exploring its applications in oncology, central nervous system disorders, and inflammatory conditions. For instance, studies have demonstrated that modifications in the phenyl ring can significantly alter the compound's activity against certain kinases and transcription factors involved in cancer progression.

Recent research has also highlighted the role of 4-(3-bromo-4-chlorophenyl)methylpiperidine in developing novel antiviral agents. The compound's ability to interact with viral proteases and polymerases makes it a promising candidate for inhibiting viral replication. Additionally, its structural flexibility allows for further derivatization, enabling chemists to optimize its pharmacological properties. This adaptability has been leveraged in designing molecules with enhanced efficacy and reduced side effects.

The synthesis of 4-(3-bromo-4-chlorophenyl)methylpiperidine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques not only improve the efficiency of production but also allow for the introduction of additional functional groups, expanding the compound's therapeutic potential.

Evaluation of 4-(3-bromo-4-chlorophenyl)methylpiperidine in preclinical studies has provided valuable insights into its biological activity. In vitro assays have revealed its potency against various disease-relevant targets, including protein kinases and ion channels. Moreover, animal models have shown that this compound exhibits favorable pharmacokinetic profiles, including good absorption, distribution, metabolism, and excretion (ADME) properties. These findings support its further development into a clinical candidate.

The growing interest in piperidine derivatives has spurred innovation in their application across multiple therapeutic areas. Researchers are exploring novel synthetic routes to enhance yield and scalability while maintaining high purity standards. Additionally, computational modeling techniques are being utilized to predict and optimize the pharmacological properties of these compounds before they enter clinical trials.

The future prospects for 4-(3-bromo-4-chlorophenyl)methylpiperidine are promising, with ongoing studies aimed at elucidating its mechanism of action and identifying potential therapeutic applications. Collaborative efforts between academia and industry are essential to translate these findings into tangible medical benefits for patients worldwide. As our understanding of molecular interactions continues to evolve, compounds like this will play a pivotal role in shaping the next generation of pharmaceuticals.